Cas no 2228457-25-6 (2,2-difluoro-3-2-(1H-pyrazol-1-yl)phenylpropan-1-amine)

• Product Name: 2,2-difluoro-3-2-(1H-pyrazol-1-yl)phenylpropan-1-amine
• CAS No: 2228457-25-6
• MF: C₁₂H₁₃F₂N₃
• MW: 237.248529195786
• CID: 5804450
• PubChem ID: 165637057
• Update Time: 2025-06-14

2,2-difluoro-3-2-(1H-pyrazol-1-yl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-2-(1H-pyrazol-1-yl)phenylpropan-1-amine
• EN300-1972045
• 2228457-25-6
• 2,2-difluoro-3-[2-(1H-pyrazol-1-yl)phenyl]propan-1-amine

• Inchi： 1S/C12H13F2N3/c13-12(14,9-15)8-10-4-1-2-5-11(10)17-7-3-6-16-17/h1-7H,8-9,15H2
• InChI Key： JXAOPNRDISAXPC-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC=CC=1N1C=CC=N1)F

Computed Properties

• Exact Mass: 237.10775375g/mol
• Monoisotopic Mass: 237.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-difluoro-3-2-(1H-pyrazol-1-yl)phenylpropan-1-amine

Comprehensive Overview of 2,2-Difluoro-3-[2-(1H-Pyrazol-1-yl)Phenyl]Propan-1-Amine (CAS No. 2228457-25-6)

In the realm of organic chemistry and pharmaceutical research, 2,2-difluoro-3-[2-(1H-pyrazol-1-yl)phenyl]propan-1-amine (CAS No. 2228457-25-6) has emerged as a compound of significant interest. This molecule, characterized by its unique difluorinated propan-1-amine backbone and pyrazole-phenyl substitution, exhibits versatile applications in drug discovery and material science. Its structural complexity and functional groups make it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's CAS number 2228457-25-6 is frequently searched in academic and industrial databases, reflecting its growing relevance. Researchers are particularly intrigued by its potential role in addressing neurodegenerative diseases and inflammatory conditions, topics currently dominating biomedical discussions. The pyrazole moiety in its structure is known for its pharmacological properties, often linked to kinase inhibition—a hot topic in oncology and immunology research.

From a synthetic perspective, 2,2-difluoro-3-[2-(1H-pyrazol-1-yl)phenyl]propan-1-amine showcases innovative fluorination techniques, aligning with the pharmaceutical industry's focus on fluorinated compounds for enhanced metabolic stability. Fluorine incorporation, a trending strategy in medicinal chemistry, improves drug bioavailability—a frequently searched term in AI-driven drug design platforms. This compound's amine group further allows for derivatization, making it adaptable for high-throughput screening workflows.

Environmental and green chemistry considerations are also pertinent, as users increasingly search for sustainable synthesis methods. The compound's potential for catalytic transformations aligns with these trends, offering opportunities for atom-efficient reactions. Analytical techniques like LC-MS and NMR (common search keywords) are critical for characterizing its purity, given the demand for high-precision intermediates in API manufacturing.

In material science, the aromatic pyrazole segment of this compound attracts attention for designing organic electronic materials, a field gaining traction due to flexible electronics research. Its thermal stability and electron-rich properties (often queried in combination with CAS 2228457-25-6) make it a candidate for optoelectronic applications.

Safety profiles and regulatory compliance remain top concerns for users. While not classified as hazardous, proper handling protocols for fluorinated compounds are emphasized in safety data sheets—a recurring search theme. The compound's logP and solubility data (frequently requested parameters) are crucial for preclinical assessments, particularly in ADMET prediction models.

Market-wise, the demand for custom synthesis of such specialized intermediates is rising, with 2228457-25-6 appearing in supplier catalogs under building blocks for drug discovery. Patent analyses reveal its inclusion in claims for small-molecule therapeutics, connecting it to trending searches about IP strategies in pharma.

In conclusion, 2,2-difluoro-3-[2-(1H-pyrazol-1-yl)phenyl]propan-1-amine represents a multifaceted compound bridging medicinal chemistry, material science, and process optimization. Its CAS 2228457-25-6 serves as a gateway to cutting-edge research, addressing both academic inquiries and industrial needs in an evolving scientific landscape.